Cas no 22039-38-9 (Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro-)

• Product Name: Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro-
• CAS No: 22039-38-9
• MF: C₇H₄Cl₆
• MW: 300.824656486511
• CID: 269794
• PubChem ID: 30899
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,1,2,3,4,7,7-hexachloro-
• 1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene
• 1,2,3,4,7,7'-Hexachlorbicyclo[2.2.1]hepten-2
• 1,2,3,4,7,7-Hexachlor-bicyclo< 2.2.1> hept-2-en
• 1,2,3,4,7,7-Hexachlor-bicyclo< 2.2.1> hepten-(2)
• 1,2,3,4,7,7'-Hexachlorbicyclo< 2.2.1> hepten-2
• 1,2,3,4,7,7-Hexachlornorborn-2-en
• 1,2,3,4,7,7-Hexachlornorbornen
• AC1L1KI8
• Bicyclo(2.2.1)hept-2-ene, 1,2,3,4,7,7-hexachloro-
• NSC143933
• DTXSID50944642
• NSC 143933
• 22039-38-9
• NSC-143933
• 1,2,3,4,7,7-hexachloronorbornene
• SCHEMBL3785870

• Inchi： 1S/C7H4Cl6/c8-3-4(9)6(11)2-1-5(3,10)7(6,12)13/h1-2H2
• InChI Key： QQCRUPWXPBONTC-UHFFFAOYSA-N
• SMILES： ClC12C(=C(C(CC1)(C2(Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 297.84472
• Monoisotopic Mass: 297.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.76
• Boiling Point: 300°Cat760mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.605
• PSA: 0
• LogP: 4.61210